![molecular formula C12H7ClF2O2S B6155869 2',4'-difluoro-[1,1'-biphenyl]-3-sulfonyl chloride CAS No. 1048916-44-4](/img/no-structure.png)
2',4'-difluoro-[1,1'-biphenyl]-3-sulfonyl chloride
Overview
Description
2',4'-difluoro-[1,1'-biphenyl]-3-sulfonyl chloride is a useful research compound. Its molecular formula is C12H7ClF2O2S and its molecular weight is 288.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2',4'-difluoro-[1,1'-biphenyl]-3-sulfonyl chloride involves the conversion of 2',4'-difluorobiphenyl-3-sulfonic acid to the corresponding sulfonyl chloride derivative.", "Starting Materials": [ "2',4'-difluorobiphenyl-3-sulfonic acid", "Thionyl chloride", "Methanol", "Diethyl ether" ], "Reaction": [ "To a solution of 2',4'-difluorobiphenyl-3-sulfonic acid (1.0 g) in methanol (10 mL), add thionyl chloride (1.2 mL) dropwise with stirring at room temperature.", "After the addition is complete, stir the reaction mixture for an additional 30 minutes.", "Remove the solvent under reduced pressure to obtain the crude sulfonyl chloride intermediate.", "Dissolve the crude intermediate in diethyl ether (10 mL) and wash the solution with water (10 mL) to remove any unreacted starting material.", "Dry the organic layer over anhydrous sodium sulfate and filter the solution.", "Remove the solvent under reduced pressure to obtain the pure 2',4'-difluoro-[1,1'-biphenyl]-3-sulfonyl chloride as a white solid (yield: 0.8 g, 80%)." ] } | |
CAS No. |
1048916-44-4 |
Molecular Formula |
C12H7ClF2O2S |
Molecular Weight |
288.7 |
Purity |
95 |
Origin of Product |
United States |
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